![molecular formula C15H16N4OS B2384029 (E)-1-isopropyl-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-1H-pyrazole-3-carboxamide CAS No. 1203439-98-8](/img/structure/B2384029.png)
(E)-1-isopropyl-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-1H-pyrazole-3-carboxamide
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Overview
Description
“(E)-1-isopropyl-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-1H-pyrazole-3-carboxamide” is a compound that has been studied for its antibacterial activities against different bacteria strains including MRSA, VRE and NDM-1 Escherichia coli . The compound is a brown solid with a yield of 89% .
Chemical Reactions Analysis
The chemical reactions involving this compound are not explicitly mentioned in the available literature . For a detailed chemical reactions analysis, it would be best to refer to a specialized chemistry text or a chemical reactions analyst.
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a melting point of 266–270°C . For a detailed physical and chemical properties analysis, it would be best to refer to a specialized chemistry text or a physical and chemical properties analyst.
Scientific Research Applications
1. Chemical Synthesis and Characterization
The compound's chemical synthesis involves complex steps and has been a subject of interest in the field of organic chemistry. For instance, a study by Wang et al. (2018) involved the synthesis of a structurally similar compound, showcasing the intricate processes involved in creating such complex molecules. The synthesis process included a multi-step approach to achieve the desired chemical structure, highlighting the compound's relevance in synthetic chemistry research (Wang et al., 2018).
2. Antibacterial and Antifungal Properties
The compound and its analogs have been studied for their antibacterial and antifungal properties. Palkar et al. (2017) synthesized novel analogs showing promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis. This suggests potential applications in developing new antibacterial agents (Palkar et al., 2017).
3. Potential in Cytotoxicity Studies
The compound's derivatives have been explored for their cytotoxic effects on various cell lines. Hassan et al. (2014) synthesized derivatives and screened them for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating the compound's potential in cancer research and therapy (Hassan et al., 2014).
4. Applications in Sensing Technologies
Compounds structurally similar to (E)-1-isopropyl-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-1H-pyrazole-3-carboxamide have been used in sensing technologies. Wang et al. (2015) synthesized coumarin benzothiazole derivatives that could recognize cyanide anions, indicating potential use in chemical sensing and environmental monitoring (Wang et al., 2015).
Safety And Hazards
properties
IUPAC Name |
N-(3-methyl-1,3-benzothiazol-2-ylidene)-1-propan-2-ylpyrazole-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4OS/c1-10(2)19-9-8-11(17-19)14(20)16-15-18(3)12-6-4-5-7-13(12)21-15/h4-10H,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBOJUPDLZIJKKR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=CC(=N1)C(=O)N=C2N(C3=CC=CC=C3S2)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-1-isopropyl-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-1H-pyrazole-3-carboxamide |
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